Cas no 153-88-8 (Tryptophan,5-[bis(2-chloroethyl)amino]-)
153-88-8 structure
Product Name:Tryptophan,5-[bis(2-chloroethyl)amino]-
CAS No:153-88-8
MF:C15H19Cl2N3O2
MW:344.236261606216
CID:142283
PubChem ID:9059
Update Time:2025-04-19
Tryptophan,5-[bis(2-chloroethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Tryptophan,5-[bis(2-chloroethyl)amino]-
- 2-amino-3-[5-[bis(2-chloroethyl)amino]-1H-indol-3-yl]propanoic acid
- DL-Tryptophan mustard
- 5-(Bis(2-chloroethyl)amino)-DL-tryptophan
- 5-[Bis(2-chloroethyl)amino]-DL-tryptophan
- 5-[bis(2-chloroethyl)amino]tryptophan
- 5-Bis-(2-chlor-ethyl)-amino-DL-tryptophan
- BRN 3997356
- MP 955
- TRYPTOPHAN MUSTARD
- Tryptophan, 5-(bis(2-chloroethyl)amino)-, DL-
- NSC-62403
- UNII-IV1K341O5Z
- NSC62403
- IV1K341O5Z
- DL-Tryptophan, 5-[bis(2-chloroethyl)amino]-
- TRYPTOPHAN, 5-(BIS(2-CHLOROETHYL)AMINO)-
- WLN: T56 BMJ D1YZVQ GN2G2G
- 5-Bis(2-chloroethyl)amino-DL-tryptophan
- Tryptophan mustard, DL-
- NSC 62403
- 153-88-8
- TRYPTOPHANE MUSTARD
- Q27280908
- NCIOpen2_008286
-
- Inchi: 1S/C15H19Cl2N3O2/c16-3-5-20(6-4-17)11-1-2-14-12(8-11)10(9-19-14)7-13(18)15(21)22/h1-2,8-9,13,19H,3-7,18H2,(H,21,22)
- InChI Key: DGRNTPAKIUYGJI-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)C1C=CC2=C(C=1)C(=CN2)CC(C(=O)O)N
Computed Properties
- Exact Mass: 342.07784
- Monoisotopic Mass: 343.085432
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 82.4
Experimental Properties
- Density: 1.412
- Boiling Point: 573°C at 760 mmHg
- Flash Point: 300.4°C
- Refractive Index: 1.67
- PSA: 79.45
- LogP: 3.10660
Tryptophan,5-[bis(2-chloroethyl)amino]- Related Literature
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Debashis Patra,Nirmalendu Biswas,Bhavini Kumari,Prolay Das,Nayim Sepay,Shamba Chatterjee,Michael G. B. Drew,Tapas Ghosh RSC Adv. 2015 5 92456
-
2. De novo synthesis of carbohydrates. Part 14. Preparation of 4-aminolyxose derivatives. X-Ray molecular structure of ethyl 6-ethoxycarbonylamino-8-hydroxymethyl-3,3-dimethyl-2,4-dioxa-7-azabicyclo[3.3.0]octane-7-carboxylateAndrew K. Forrest,Richard R. Schmidt,Gottfried Huttner,Ibrahim Jibril J. Chem. Soc. Perkin Trans. 1 1984 1981
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Elaine A. Medlycott,Konstantin A. Udachin,Garry S. Hanan vs. methyl–methyl interactions in the complexes of 24-di(2-pyridyl)-135-triazine ligands. Elaine A. Medlycott Konstantin A. Udachin Garry S. Hanan Dalton Trans. 2007 430
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